4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine

• IUPAC Name: 4-[[3-(1-benzofuran-2-yl)-1-benzylpyrazol-4-yl]methyl]morpholine
• InChI: InChI=1S/C23H23N3O2/c1-2-6-18(7-3-1)15-26-17-20(16-25-10-12-27-13-11-25)23(24-26)22-14-19-8-4-5-9-21(19)28-22/h1-9,14,17H,10-13,15-16H2
• InChI Key: NAAHYNVUAWOLRX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CN(N=C2C3=CC4=CC=CC=C4O3)CC5=CC=CC=C5
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine, also known as BM212, is a novel small molecule that has been synthesized for potential use in scientific research. This molecule has gained attention due to its unique structure and potential applications in various fields of research. In

Mechanism of Action

4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine is believed to exert its effects through multiple mechanisms of action. In cancer cells, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine induces apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2. In neurodegenerative diseases, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine reduces oxidative stress and inflammation by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway and inhibiting the nuclear factor-kappa B (NF-κB) pathway. In inflammation research, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine reduces the production of pro-inflammatory cytokines by inhibiting the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has been shown to have various biochemical and physiological effects. In cancer cells, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine inhibits cell proliferation and induces apoptosis. In neurodegenerative diseases, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine reduces oxidative stress and inflammation and protects against neuronal damage. In inflammation research, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine reduces the production of pro-inflammatory cytokines and modulates immune responses.

Advantages and Limitations for Lab Experiments

4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has several advantages for lab experiments, including its unique structure and potential applications in various fields of research. However, there are also some limitations to using 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine. One area of research is to further explore its potential applications in cancer research, neurodegenerative diseases, and inflammation. Another area of research is to optimize the synthesis method of 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine to improve its yield and purity. Additionally, further research is needed to fully understand the mechanisms of action of 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine and its potential toxicity.

Synthesis Methods

4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine was first synthesized by a team of researchers led by Dr. Vincenzo Abbate at the University of Naples Federico II in Italy. The synthesis method involves a multi-step process that starts with the reaction of 1-benzofuran-2-carboxylic acid with hydrazine hydrate to form 3-(1-benzofuran-2-yl)-1H-pyrazole-4-carboxylic acid hydrazide. This intermediate is then reacted with benzyl bromide and morpholine to form the final product, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine.

Scientific Research Applications

4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has been shown to have potential applications in various fields of scientific research, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neurodegenerative diseases, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammation research, 4-{[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]methyl}morpholine has been shown to reduce the production of pro-inflammatory cytokines.